Cas no 142651-57-8 (1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol)

• Product Name: 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol
• CAS No: 142651-57-8
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• MDL: MFCD27391793
• CID: 4603742
• PubChem ID: 59977227
• Update Time: 2025-06-14

1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol
• (R)-1-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol
• (S)-1-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol
• BLYVFGQOFUGFPX-UHFFFAOYSA-N
• AM101151
• Z2931
• 5,6,7,8-Tetrahydro-a,5,5,8,8-pentamethyl-2-naphthalene methanol
• 5,6,7,8-Tetrahydro-
• A,5,5,8,8-pentamethyl-2-naphthalenemethanol
• 1-(5,6,7,8-tetrahydro-5,5,8,8-tetrameth
• AKOS037650817
• 2-Naphthalenemethanol, 5,6,7,8-tetrahydro-
• CS-15355
• A,5,5,8,8-pentamethyl-, (S)- (9CI)
• 2-Naphthalenemethanol, 5,6,7,8-tetrahydro-a,5,5,8,8-pentamethyl-, (S)-
• C13320
• CS-B1806
• 142651-57-8
• (1S)-1-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)ethanol
• (1S)-1-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol
• 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol

• MDL： MFCD27391793
• Inchi： 1S/C16H24O/c1-11(17)12-6-7-13-14(10-12)16(4,5)9-8-15(13,2)3/h6-7,10-11,17H,8-9H2,1-5H3
• InChI Key： BLYVFGQOFUGFPX-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 232.182715385g/mol
• Monoisotopic Mass: 232.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.6

Additional information on 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol

Research Brief on 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol (CAS: 142651-57-8)

1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol (CAS: 142651-57-8) is a synthetic retinoid derivative that has garnered significant attention in recent chemical and biomedical research. This compound, structurally related to vitamin A, exhibits unique biological activities that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a selective retinoid X receptor (RXR) modulator, with implications for treating metabolic disorders, neurodegenerative diseases, and certain cancers.

The compound's molecular structure features a tetramethyl-substituted tetrahydronaphthalene core with an ethanol substituent at the 2-position, which contributes to its enhanced stability and receptor binding specificity compared to natural retinoids. Recent synthetic chemistry advances have improved the yield and purity of this compound, with CAS 142651-57-8 now being commercially available from several specialty chemical suppliers for research purposes.

In pharmacological studies, 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol has demonstrated potent RXR agonistic activity with reduced toxicity compared to first-generation retinoids. A 2023 study published in the Journal of Medicinal Chemistry reported its EC50 of 12 nM for RXRα activation, with 80-fold selectivity over RAR receptors. This selective activation profile suggests potential advantages in targeting RXR-mediated pathways while minimizing off-target effects.

Recent preclinical research has explored the compound's therapeutic potential in metabolic diseases. A 2024 study in Diabetes demonstrated that administration of this retinoid derivative improved glucose tolerance and insulin sensitivity in diet-induced obese mice by modulating adipocyte differentiation and enhancing mitochondrial function in brown adipose tissue. The effects were achieved at doses showing no significant hepatotoxicity, a common limitation of retinoid therapies.

In oncology research, investigations have focused on the compound's ability to induce differentiation and apoptosis in certain cancer cell lines. A notable 2023 publication in Cancer Research reported synergistic effects when combining this compound with PD-1 inhibitors in melanoma models, suggesting potential for combination immunotherapy approaches. The mechanism appears to involve enhanced antigen presentation through RXR-mediated modulation of dendritic cell function.

Current challenges in the development of 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanol include optimizing its pharmacokinetic properties and further understanding its tissue-specific effects. Recent formulation studies have explored nanoparticle delivery systems to improve bioavailability and target specific tissues, with promising preliminary results presented at the 2024 American Chemical Society national meeting.

Future research directions for this compound include expanded toxicology studies, human clinical trials for metabolic indications, and exploration of its potential in neurodegenerative disorders where RXR modulation has shown neuroprotective effects. The unique pharmacological profile of CAS 142651-57-8 continues to make it a compound of significant interest in chemical biology and drug discovery research.